Cas no 66217-29-6 (2-Naphthalenecarbonitrile, 6-(phenylmethoxy)-)
66217-29-6 structure
Product Name:2-Naphthalenecarbonitrile, 6-(phenylmethoxy)-
CAS No:66217-29-6
MF:C18H13NO
MW:259.301924467087
CID:396655
PubChem ID:11086469
Update Time:2025-04-19
2-Naphthalenecarbonitrile, 6-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarbonitrile, 6-(phenylmethoxy)-
- 6-phenylmethoxynaphthalene-2-carbonitrile
- 66217-29-6
- SCHEMBL7837193
- 2-benzyloxy-6-naphthonitrile
- DTXSID90454750
- DCTXEFJHUYMPBW-UHFFFAOYSA-N
-
- Inchi: 1S/C18H13NO/c19-12-15-6-7-17-11-18(9-8-16(17)10-15)20-13-14-4-2-1-3-5-14/h1-11H,13H2
- InChI Key: DCTXEFJHUYMPBW-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1=CC=C2C=C(C#N)C=CC2=C1
Computed Properties
- Exact Mass: 259.09979
- Monoisotopic Mass: 259.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 33Ų
Experimental Properties
- PSA: 33.02
2-Naphthalenecarbonitrile, 6-(phenylmethoxy)- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
66217-29-6 (2-Naphthalenecarbonitrile, 6-(phenylmethoxy)-) Related Products
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